Cas no 1956437-89-0 ((R)-Methyl N-Boc-3-methylmorpholine-3-carboxylate)

• Product Name: (R)-Methyl N-Boc-3-methylmorpholine-3-carboxylate
• CAS No: 1956437-89-0
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• CID: 5211887
• Update Time: 2025-10-20

(R)-Methyl N-Boc-3-methylmorpholine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-Methyl N-Boc-3-methylmorpholine-3-carboxylate
• 3,4-Morpholinedicarboxylic acid, 3-methyl-, 4-(1,1-dimethylethyl) 3-methyl ester, (3R)-

• Inchi： 1S/C12H21NO5/c1-11(2,3)18-10(15)13-6-7-17-8-12(13,4)9(14)16-5/h6-8H2,1-5H3/t12-/m1/s1
• InChI Key： NAPZVCIFIQJJOJ-GFCCVEGCSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCOC[C@]1(C)C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-Methyl N-Boc-3-methylmorpholine-3-carboxylate

Introduction to (R)-Methyl N-Boc-3-methylmorpholine-3-carboxylate (CAS No. 1956437-89-0)

(R)-Methyl N-Boc-3-methylmorpholine-3-carboxylate, with the CAS number 1956437-89-0, is a significant compound in the field of pharmaceutical chemistry and biotechnology. This chiral auxiliary is widely utilized in the synthesis of enantiomerically pure drugs, particularly in the development of central nervous system (CNS) therapeutics, due to its unique structural and chemical properties.

The compound belongs to the class of morpholine derivatives, which are known for their broad spectrum of biological activities. The presence of the N-Boc (tert-butoxycarbonyl) protecting group enhances its stability and reactivity, making it an invaluable intermediate in organic synthesis. Specifically, the (R)-configuration at the chiral center ensures high enantiomeric purity, which is crucial for pharmaceutical applications where stereochemistry can significantly impact efficacy and safety.

In recent years, there has been a growing interest in the development of novel CNS drugs that target neurodegenerative diseases such as Alzheimer's and Parkinson's. The (R)-Methyl N-Boc-3-methylmorpholine-3-carboxylate has emerged as a key building block in these efforts. Its ability to serve as a chiral precursor allows for the efficient synthesis of complex drug molecules with high selectivity and minimal racemization.

One of the most compelling aspects of this compound is its role in asymmetric synthesis. The (R)-configuration ensures that subsequent reactions yield products with high enantiomeric excess, which is essential for drug candidates that must interact with biological targets in a highly specific manner. This property has made it a preferred choice for medicinal chemists working on next-generation therapeutics.

Recent studies have highlighted the utility of (R)-Methyl N-Boc-3-methylmorpholine-3-carboxylate in the synthesis of bioactive molecules. For instance, researchers have demonstrated its effectiveness in constructing peptidomimetics that mimic natural bioactive peptides. These peptidomimetics are designed to interact with specific protein targets, offering potential treatments for a variety of diseases. The stability provided by the N-Boc group allows for prolonged reaction times and milder conditions, which can improve overall yields and reduce byproduct formation.

The compound's versatility extends to its use in catalysis. It has been employed as a ligand in transition metal-catalyzed reactions, where its chiral environment facilitates enantioselective transformations. This application is particularly relevant in the context of green chemistry, where minimizing waste and improving reaction efficiency are paramount.

In addition to its synthetic utility, (R)-Methyl N-Boc-3-methylmorpholine-3-carboxylate has shown promise in drug discovery pipelines. Its structural motif is found in several approved drugs, indicating its importance in medicinal chemistry. Researchers are exploring its potential as a scaffold for new therapeutics, leveraging its proven ability to enhance molecular interactions with biological targets.

The production and handling of this compound adhere to stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced purification techniques to isolate the desired enantiomer, minimizing impurities that could affect downstream applications. This commitment to quality underscores its importance in both academic research and industrial applications.

The future prospects for (R)-Methyl N-Boc-3-methylmorpholine-3-carboxylate are promising, with ongoing research exploring new synthetic pathways and applications. As our understanding of biological systems continues to evolve, this compound is likely to play an even greater role in the development of innovative therapeutics.